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Introduction

ER-000444793, chemically identified as N-(2-benzylphenyl)-2-oxo-1H-quinoline-4-
carboxamide, is a potent and specific inhibitor of the mitochondrial permeability transition pore
(mPTP).[1][2][3] A critical feature of ER-000444793 is that its mechanism of action is
independent of Cyclophilin D (CypD), a known regulator of the mPTP.[1][3][4] This makes it a
valuable tool for studying the roles of the mPTP in cellular processes and disease models,
particularly for dissecting CypD-dependent versus independent pathways. These application
notes provide detailed information on the effective concentrations of ER-000444793 for in vitro
studies and protocols for relevant assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for ER-000444793 in in vitro settings.
Researchers are advised to perform dose-response experiments to determine the optimal
concentration for their specific cell type and experimental conditions.
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Parameter Value

Assay System

Notes Reference

IC50 (MPTP

i 2.8 uM
Inhibition)

Cell-free
mitochondrial

swelling assay

This is the half-
maximal
inhibitory
concentration for
direct inhibition
of the

[1](2]

mitochondrial
permeability

transition pore.

IC50
(Mitochondrial 1.2 uyM

Ca2+ Tolerance)

Isolated rat liver

mitochondria

This value
reflects the
concentration at
which ER-
000444793
improves the
capacity of [3]
mitochondria to
tolerate calcium
before
undergoing
permeability

transition.

CypD Binding No effect up to

50 uM

Homogenous
Time-Resolved
Fluorescence
(HTRF) assay

This [1]
demonstrates the
specificity of ER-
000444793, as it
does not
displace labeled
Cyclosporin A
(CsA) from
recombinant
human
Cyclophilin D,
indicating a lack

of direct binding
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and functional
inhibition of
CypD.

Signaling Pathway

ER-000444793 acts by directly inhibiting the mitochondrial permeability transition pore (mPTP),
a key event in some forms of regulated cell death. The opening of the mPTP leads to the
dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation,
and the release of mitochondrial contents, ultimately triggering cell death. By inhibiting the
mPTP, ER-000444793 can protect cells from these downstream events.
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ER-000444793 Signaling Pathway
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Mitochondrial Swelling Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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